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Introduction

4-Bromo-3-oxobutyranilide, also known as 4-bromoacetoacetanilide, is an organic compound
with the chemical formula C10H10BrNOZ2.[1] It serves as a valuable intermediate in various
fields of chemical synthesis, including the pharmaceutical, dye, and photosensitive material
industries.[2] For instance, it can be utilized in the synthesis of indole anticancer drugs and
organic pigments.[2] A thorough understanding of its physical properties is paramount for its
effective handling, application in synthetic protocols, and for ensuring safety in a laboratory
setting. This guide provides a detailed overview of the known physical characteristics of 4-
bromo-3-oxobutyranilide, supported by experimental methodologies and visual workflows.

Core Physical Properties

The physical characteristics of 4-bromo-3-oxobutyranilide have been documented in various
chemical databases and literature. A summary of these key quantitative properties is presented
below for straightforward comparison and reference.
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Property Value Units
Molecular Formula C10H10BrNO2

Molecular Weight 256.1 g/mol

Exact Mass 254.989 Da

Density 1.544 g/cm3

Boiling Point 437.3 °C at 760 mmHg
Flash Point 218.3 °C

Vapor Pressure 7.55E-08 mmHg at 25°C
Refractive Index 1.61

LogP (Octanol-Water Partition

Coefficient) 20522

Polar Surface Area (PSA) 46.17 Az

Data sourced from[1]

Appearance: 4-Bromo-3-oxobutyranilide is typically a colorless or slightly yellow crystalline

solid.[2]

Solubility: While specific quantitative data is limited, it is reported to be soluble in organic

solvents such as alcohols, ethers, and chloroform.[2]

Experimental Protocols for Physical Property

Determination

The following are detailed, generalized methodologies for determining the key physical

properties of anilide compounds like 4-bromo-3-oxobutyranilide.

1. Melting Point Determination (Capillary Method)

o Objective: To determine the temperature range over which the solid compound transitions to

a liquid.
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o Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

e Procedure:

o Asmall, finely powdered sample of the compound is packed into a capillary tube to a
height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the
expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has melted is recorded as the end of the melting
range.

 Purity Indication: A sharp melting range (typically < 2 °C) is indicative of a pure compound.

2. Boiling Point Determination (Distillation Method)

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

e Procedure:

o The compound is placed in the distillation flask with a few boiling chips.

o The apparatus is assembled for simple distillation. The thermometer bulb should be
positioned just below the side arm of the distillation flask.

o The liquid is heated to a steady boil.

o The temperature is recorded when the vapor condensation ring is stable on the
thermometer bulb and there is a steady rate of distillate collection (1-2 drops per second).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Note: The observed boiling point is dependent on the atmospheric pressure and may need to
be corrected to standard pressure (760 mmHg).

3. Solubility Assessment

o Objective: To qualitatively or quantitatively determine the solubility of the compound in
various solvents.

o Apparatus: Test tubes, vortex mixer, analytical balance.
e Qualitative Procedure:

o A small, measured amount of the solute (e.g., 10 mg) is added to a test tube containing a
small, measured volume of the solvent (e.g., 1 mL).

o The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

o The mixture is visually inspected for the dissolution of the solid. Observations are recorded
as soluble, partially soluble, or insoluble.

e Quantitative Procedure (e.g., Saturation Shake-Flask Method):

o An excess amount of the solid compound is added to a known volume of the solvent in a
flask.

o The flask is sealed and agitated at a constant temperature until equilibrium is reached
(typically 24-48 hours).

o The saturated solution is filtered to remove undissolved solid.

o The concentration of the solute in the filtrate is determined using a suitable analytical
technique (e.g., UV-Vis spectroscopy, HPLC).

Visualized Workflows and Relationships

The following diagrams illustrate key processes and relationships relevant to the study of 4-
bromo-3-oxobutyranilide.
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Caption: A general workflow for the synthesis and subsequent physical characterization of 4-

bromo-3-oxobutyranilide.
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Caption: Logical relationship between the chemical structure and the physical properties of 4-
bromo-3-oxobutyranilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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